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Compound of Interest

Compound Name: Sophoflavescenol

Cat. No.: B1139477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of pure sophoflavescenol, a prenylated flavonol derived from the medicinal plant

Sophora flavescens. This document synthesizes available scientific data to offer a detailed

resource for researchers, scientists, and professionals engaged in drug development and

natural product chemistry. The information is presented through structured data tables, detailed

experimental methodologies, and visual diagrams of associated signaling pathways.

Physicochemical Properties
Sophoflavescenol is a yellow, powdered compound with the molecular formula C21H20O6

and a molecular weight of 368.38 g/mol .[1][2][3] It is a flavonoid, a class of natural products

known for their diverse biological activities.[1]

Table 1: Physical and Chemical Properties of Sophoflavescenol
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Property Value Reference

Molecular Formula C21H20O6 [1][2][3]

Molecular Weight 368.38 g/mol [1][2][3]

Appearance Yellow powder [1][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

Purity >98% (Commercially available) [2]

CAS Number 216450-65-6 [1][2][3]

Spectral Data
The structural elucidation of sophoflavescenol is confirmed through various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

While a complete, publicly available dataset for pure sophoflavescenol is not fully

consolidated, the following represents typical spectral characteristics for flavonoids of this

class.

Table 2: Spectral Data of Sophoflavescenol

Technique Data

¹H NMR Data not fully available in search results.

¹³C NMR Data not fully available in search results.

Mass Spectrometry (MS)
Specific fragmentation data not fully available in

search results.

UV-Vis Spectroscopy Specific λmax not available in search results.

Infrared (IR) Spectroscopy
Specific wavenumber data not available in

search results.
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Experimental Protocols
Isolation and Purification of Sophoflavescenol from
Sophora flavescens
The following is a generalized experimental protocol for the isolation and purification of

flavonoids, including sophoflavescenol, from the roots of Sophora flavescens. This protocol is

based on common phytochemical extraction and chromatography techniques.

Experimental Workflow for Sophoflavescenol Isolation
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Air-dried and crushed roots of Sophora flavescens

Extraction with 95% aqueous ethanol (3 times)

Evaporation of ethanol extract to obtain a residue

Residue suspended in water and partitioned with ethyl acetate

Ethyl acetate phase concentrated

Fractionation by column chromatography (Silica gel)

Further purification by column chromatography (Sephadex LH-20)

Isolation of pure sophoflavescenol

Click to download full resolution via product page

Caption: General workflow for the isolation of sophoflavescenol.

Methodology:
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Extraction: The air-dried and crushed roots of Sophora flavescens are extracted three times

with 95% aqueous ethanol at room temperature, with each extraction lasting 24 hours.[1]

Concentration: The combined ethanol extracts are filtered and concentrated under reduced

pressure to yield a crude residue.[1]

Solvent Partitioning: The residue is suspended in water and then partitioned three times with

an equal volume of ethyl acetate to separate compounds based on polarity.[1]

Fractionation: The concentrated ethyl acetate phase is subjected to column chromatography

on a silica gel column. Elution is typically performed with a gradient of petroleum ether-ethyl

acetate.[1]

Purification: Fractions containing sophoflavescenol are further purified by column

chromatography using Sephadex LH-20 with methanol as the eluent.[1]

Purity Analysis: The purity of the isolated sophoflavescenol is assessed by High-

Performance Liquid Chromatography (HPLC).

Biological Activity and Signaling Pathways
Sophoflavescenol has been shown to exhibit a range of biological activities, primarily as an

inhibitor of phosphodiesterase 5 (PDE5) and as an anti-inflammatory agent through the

modulation of the NF-κB and MAPK signaling pathways.

Inhibition of Phosphodiesterase 5 (PDE5)
Sophoflavescenol is a potent inhibitor of cGMP-specific phosphodiesterase type 5 (PDE5).[1]

Inhibition of PDE5 leads to an increase in intracellular cyclic guanosine monophosphate

(cGMP) levels, which in turn activates protein kinase G (PKG) and modulates downstream

signaling pathways. This mechanism is crucial in processes such as vasodilation.

PDE5 Inhibition Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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